N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide

• IUPAC Name: N'-(2-oxo-2-piperidin-1-ylacetyl)furan-2-carbohydrazide
• InChI: InChI=1S/C12H15N3O4/c16-10(9-5-4-8-19-9)13-14-11(17)12(18)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2,(H,13,16)(H,14,17)
• InChI Key: SAMDOQJXVHZYSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=O)NNC(=O)C2=CC=CO2
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol

Description

N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide, also known as FOH, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. FOH is a furohydrazide derivative that has been shown to possess a wide range of pharmacological activities. In

Mechanism of Action

The mechanism of action of N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in inflammation and cancer. This compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. Additionally, this compound has been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine and chemokine production, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis. This compound has also been shown to possess antioxidant activity, which may contribute to its anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide has several advantages for lab experiments, including its easy synthesis and the availability of various assays for its pharmacological evaluation. However, this compound also has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide, including the development of more potent and selective derivatives, the investigation of its potential use in combination with other drugs, and the exploration of its pharmacokinetic and pharmacodynamic properties in vivo. Additionally, the potential use of this compound in the treatment of other diseases, such as autoimmune and neurodegenerative disorders, should be further investigated.

Synthesis Methods

N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide can be synthesized through a multi-step process involving the reaction of furoic acid with hydrazine hydrate, followed by the reaction of the resulting furohydrazide with piperidine-1-carboxylic acid. The final product is obtained through the reaction of the intermediate compound with acetic anhydride.

Scientific Research Applications

N'-[2-oxo-2-(1-piperidinyl)acetyl]-2-furohydrazide has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, this compound has been shown to possess potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer.